Cas no 41233-34-5 (3-Ethyl-3-methyloxirane-2-carbonitrile)

3-Ethyl-3-methyloxirane-2-carbonitrile structure
41233-34-5 structure
Product Name:3-Ethyl-3-methyloxirane-2-carbonitrile
CAS No:41233-34-5
MF:C6H9NO
MW:111.141761541367
CID:2634828
PubChem ID:12947674
Update Time:2025-04-21

3-Ethyl-3-methyloxirane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-699560
    • 41233-34-5
    • 3-Ethyl-3-methyloxirane-2-carbonitrile
    • Inchi: 1S/C6H9NO/c1-3-6(2)5(4-7)8-6/h5H,3H2,1-2H3
    • InChI Key: IMQWVSGGXYHAOF-UHFFFAOYSA-N
    • SMILES: O1C(C#N)C1(C)CC

Computed Properties

  • Exact Mass: 111.068413911Da
  • Monoisotopic Mass: 111.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 36.3Ų

3-Ethyl-3-methyloxirane-2-carbonitrile Pricemore >>

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